6-methyl-N-(2-(methylthio)phenyl)-4-oxo-4,5-dihydro-[1,2,3]triazolo[1,5-a]pyrazine-3-carboxamide

• IUPAC Name: 6-methyl-N-(2-methylsulfanylphenyl)-4-oxo-5H-triazolo[1,5-a]pyrazine-3-carboxamide
• InChI: InChI=1S/C14H13N5O2S/c1-8-7-19-12(14(21)15-8)11(17-18-19)13(20)16-9-5-3-4-6-10(9)22-2/h3-7H,1-2H3,(H,15,21)(H,16,20)
• InChI Key: NSQUSWGFGFRDLT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=C(N=N2)C(=O)NC3=CC=CC=C3SC)C(=O)N1
• Molecular Formula: C14H13N5O2S
• Molecular Weight: 315.35 g/mol

Description

The compound is a derivative of triazolo[1,5-a]pyrazine. Triazolo[1,5-a]pyrazine derivatives have been studied for their potential biological activities.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds have been synthesized through a three-step reaction sequence. An atom-economical, one-pot, three-step cascade process engaging five reactive centers has been performed for the synthesis of related compounds.

Scientific Research Applications

Antimicrobial Activity

Compounds including pyrazolo[1,5-a]pyrazine derivatives have shown promise in antimicrobial applications. For instance, the synthesis of pyrazole, fused pyrazolo[3,4-d]-pyrimidine, and pyrazolo[4,3-e][1,2,4]-triazolo[1,5-c]pyrimidine derivatives has been explored for their antimicrobial activities (Abunada et al., 2008). Another study discussed the use of enaminones as building blocks for synthesizing substituted pyrazoles with both antitumor and antimicrobial activities (Riyadh, 2011).

Cardiovascular Applications

Triazolo[1,5-a]pyrimidines, which are structurally similar, have been investigated for their potential as cardiovascular agents. For example, compounds fused to various heterocyclic systems like pyrrole and thiophene have been synthesized and evaluated for their coronary vasodilating and antihypertensive activities (Sato et al., 1980).

Antiviral Activity

There has been research into the antiviral properties of pyrazolo[1,5-a]pyrazine derivatives. A study highlighted the synthesis of benzamide-based 5-aminopyrazoles and their corresponding derivatives showing significant antiavian influenza virus activity (Hebishy et al., 2020).

Synthesis of Pharmaceutical Interests

Pyrazole-4-carbohydrazide derivatives, including those related to pyrazolo[1,5-a]pyrazine, have been synthesized for pharmaceutical interests. These compounds are explored for their potential in various therapeutic applications (Daidone et al., 2003).

Cancer Research

In the field of cancer research, pyrazolo[3,4-d]pyrimidines, which share a similar structure to pyrazolo[1,5-a]pyrazine, have been synthesized and tested for their anticonvulsant and anticancer activities. These studies highlight the potential of these compounds in developing new cancer treatments (Kelley et al., 1995).

Future Directions

The future directions for this compound could involve further studies on its synthesis, characterization, and evaluation of its potential biological activities.